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Compound of Interest

Compound Name:
6-Amino-1,3-benzodioxole-5-

carbaldehyde

Cat. No.: B1331518 Get Quote

Essential Safety and Handling Guide for 6-
Amino-1,3-benzodioxole-5-carbaldehyde
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 6-Amino-1,3-
benzodioxole-5-carbaldehyde, a compound utilized in pharmaceutical synthesis and

fragrance formulation.[1] Adherence to these procedures is essential for ensuring personal

safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 6-Amino-1,3-benzodioxole-5-carbaldehyde is

not readily available, data from structurally similar compounds, such as 1,3-Benzodioxole-5-

carboxaldehyde (Piperonal), indicate potential hazards. These include the risk of allergic skin

reactions and suspected damage to fertility or an unborn child.[2][3] Therefore, a cautious

approach and robust personal protection are paramount.

Required Personal Protective Equipment (PPE)

Safety Operating Guide
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check manufacturer's

guidelines for specific chemical

resistance.[4][5]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z.87.1

standard. A face shield should

be worn over safety glasses if

there is a splash hazard.[4]

Skin and Body Protection Laboratory coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned.[4]

Full-length pants and closed-

toe shoes

Pants should be made of a

non-synthetic material like

cotton. Shoes must cover the

entire foot.[4]

Respiratory Protection Air-purifying respirator

Use a respirator with an

appropriate cartridge if working

outside of a certified chemical

fume hood or if dust/aerosols

may be generated.[4]

Operational Plan for Safe Handling
A systematic approach to handling 6-Amino-1,3-benzodioxole-5-carbaldehyde is crucial to

minimize exposure.
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Caption: Workflow for safely handling 6-Amino-1,3-benzodioxole-5-carbaldehyde.
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Procedural Steps:

Preparation:

Always work within a certified chemical fume hood to minimize inhalation exposure.

Before handling the chemical, ensure all required PPE is correctly worn.

Handling:

Avoid creating dust when handling the solid material.

Use appropriate tools (e.g., spatula, powder funnel) to transfer the compound.

The compound is generally soluble in organic solvents like ethyl acetate, ethanol, and

dichloromethane, but has limited solubility in water.[6]

Reaction:

Maintain controlled conditions throughout the reaction process.

Keep the reaction setup within the fume hood.

Cleanup and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Wash hands thoroughly with soap and water after handling.

Disposal Plan
Proper disposal of 6-Amino-1,3-benzodioxole-5-carbaldehyde and associated waste is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Guidelines
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Waste Type Disposal Procedure

Solid Chemical Waste
Collect in a designated, labeled, and sealed

hazardous waste container.

Contaminated Solvents

Collect in a designated, labeled, and sealed

hazardous waste container for halogenated or

non-halogenated solvents, as appropriate.

Contaminated PPE

Dispose of as hazardous waste. Place gloves,

disposable lab coats, and other contaminated

items in a designated hazardous waste bag or

container.[2]

Empty Containers

Rinse the container three times with a suitable

solvent. Collect the rinsate as hazardous waste.

Dispose of the rinsed container according to

institutional guidelines.

Emergency Procedures
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Incident Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Spill

Evacuate the area. Avoid breathing dust. Wear

appropriate PPE. For small spills, carefully

sweep up the solid material and place it in a

sealed container for disposal. For large spills,

contact your institution's environmental health

and safety department.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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